5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO3/c1-18-10-2-3-12(14)11(5-10)8-4-9(13(16)17)7-15-6-8/h2-7H,1H3,(H,16,17)
• InChI Key: HWYQRRKQDBXAHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID20687918
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261960-15-9

Description

5-(2-Chloro-5-methoxyphenyl)nicotinic acid (5-CMPNA) is an organic compound with a wide range of applications in research and industry. It is a member of the nicotinic acid family, which is commonly used in the synthesis of various pharmaceuticals and other compounds. 5-CMPNA has been extensively studied due to its unique properties and its potential for use in a variety of scientific and industrial applications.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% is not fully understood. However, it is believed that the compound binds to certain proteins, enzymes, or receptors in the body, which results in a variety of biochemical and physiological effects. Additionally, it is believed that 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% may have antioxidant properties, which could be beneficial in certain medical applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% are not fully understood. However, it has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, it has been shown to have potential anti-cancer effects, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it has a variety of potential applications in research and industry. However, there are some limitations to its use in laboratory experiments. The compound is not very stable and can easily degrade under certain conditions. Additionally, it can be toxic in high concentrations.

Future Directions

The potential applications of 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% are vast and varied. Further research is needed to fully understand its mechanism of action and to develop new uses for it in the medical and industrial fields. Additionally, research should be conducted to find new methods of synthesis and to improve the stability of the compound. Finally, research should be conducted to explore the potential of 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% as an antioxidant and to investigate its potential anti-cancer effects.

Synthesis Methods

5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% can be synthesized from the reaction of 2-chloro-5-methoxyphenol and nicotinic acid in the presence of a base catalyst. The reaction is typically carried out in an aqueous solution at a temperature of around 70°C. The resulting product is a white crystalline powder with a melting point of 168-169°C. The yield of the reaction is typically around 95%, making it an efficient and cost-effective method of synthesis.

Scientific Research Applications

5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% has been widely studied in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, such as antifungal and antiviral drugs. It has also been used in the synthesis of various dyes, including fluorescent dyes, as well as in the synthesis of various polymers. Additionally, 5-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% has been used as a catalyst in various chemical reactions and as a reagent in the synthesis of various organic compounds.